Cas no 5746-86-1 ((±)-Nornicotine)

• Product Name: (±)-Nornicotine
• CAS No: 5746-86-1
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD00016913
• CID: 46149
• PubChem ID: 412
• Update Time: 2025-06-20

(±)-Nornicotine Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-2-yl)pyridine
• DL-Nornicotine
• DL-2-(3-Pyridyl)pyrrolidine
• (±)-Nornicotine
• (±)-Nornicotine solution
• (RS)-Nornicotine
• 2-(3-Pyridyl)pyrrolidine
• 3-(2-pyrrolidinyl)Pyridine
• NORNICOTINE, DL-(RG)
• (+/-)-nor-nicotine
• (RS)-Nornicotine (1.0 mg
• 2-(3-Pyridinyl)pyrrolidine
• 2-(3-pyridyl)pyrollidine
• 2-[3-PYRIDYL]PYRROLIDINE
• 2-[3-PYRIDYL]PYRROLIDONE
• 3-pyrrolidin-2-yl-pyridine
• NORNICOTINE,DL
• 3-Pyrrolidin-2-ylpyridine
• NCGC00163364-01
• Pyridine, 3-(2-pyrrolidinyl)-, (+)-
• CHEMBL1132
• FT-0635832
• Z164706372
• 13450-58-3
• LS-96491
• SB37344
• HMS2051O11
• EN300-23749
• 1'-demethylnicotine
• Nornicotine, hydrochloride, (-)-
• (+-)-1'-Demethylnicotine
• SMR000449277
• Pyridine, 3-(2-pyrrolidinyl)-, (+-)-
• (+-)-Nornicotine
• Q907939
• LS-97327
• Nornicotine, 97%
• SB37747
• BDBM50023328
• (+/-)-Nornicotine, >=98% (TLC), liquid
• Nicotine, 1'-demethyl-, (+-)-
• 5746-86-1
• (.+/-.)-Nornicotine
• SY023448
• MLS001424032
• BB 0249476
• (S)-3-Pyrrolidin-2-yl-pyridine
• SCHEMBL13090363
• SCHEMBL158145
• 3-(2-Pyrrolidyl)pyridine
• (.+/-.)-1'-Demethylnicotine
• HMS3372K03
• nornicotine
• 3-(pyrolidin-2-yl)-pyridine
• 2-(Pyridin-3-yl)pyrrolidine
• (S)-2-(3-Pyridyl)pyrrolidine
• GF-0112
• J-510969
• STL139255
• (+/-)-Nornicotine
• NC00040
• FT-0673119
• MLS000758240
• (+-)-3-(2-Pyrrolidinyl)pyridine
• MFCD00016913
• CCG-100790
• AM20061865
• 3,3,4,4-Isophthaloydiphthalicacid
• 3-[(2RS)-Pyrrolidin-2-yl]pyridine ((RS)-Nornicotine)
• Nicotine, 1'-demethyl-, (.+/-.)-
• AC-10074
• C06524
• AR1067
• AKOS001428655
• 3-(2-pyrrolidinyl)-(s)-pyridine
• dl-Norcitine
• .beta.-dl-Nornicotine
• Pyridine, 3-(2-pyrrolidinyl)-, (.+/-.)-
• HMS3393O11
• (+/-)-Nornicotine-d4, 100 mug/mL in methanol, ampule of 1 mL, certified reference material
• Nicotine, 1'-demethyl-, (.+.)-
• Pyridine, 3-(2-pyrrolidinyl)-, (.+.)-
• AB01223
• HMS2232N03
• DTXSID50862034
• 3-Pyrrolidin-2-ylpyridine, 95%
• (+-)-1'-demethyl-Nicotine
• GLXC-19132
• CS-W002112
• (R,S)-Nornicotine
• AKOS016050380
• SY245637
• MFCD09257346
• ( inverted exclamation markA)-Nornicotine
• (R,S)-Nornicotine (1.0 mg/mL in Methanol)
• 1ST14014
• NS00098483
• (R)-3-(2-Pyrrolidinyl)pyridine
• (R)-3-Pyrrolidin-2-yl-pyridine
• (S)-Nornicotine;(s)-(2-[3-Pyridyl]pyrrolidine)
• DB-021745
• (+/-)-3-(pyrrolidin-2-yl)pyridine
• BRD-A24543851-001-05-7

• MDL： MFCD00016913
• Inchi： 1S/C9H12N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5,7,9,11H,2,4,6H2
• InChI Key： MYKUKUCHPMASKF-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=NC=CC=1
• BRN： 81968

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1.074(lit.)
• Boiling Point: 107-108°C at 760 mmHg
• Flash Point: 101℃(213℉)(lit.)
• Refractive Index: 1.54
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: Soluble in acetone, chloroform and water (50mg/ml).
• PSA: 24.92000
• LogP: 1.83490
• Solubility: Not determined
• Merck: 14,6712

(±)-Nornicotine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：3-10
• RTECS：QS6350000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on (±)-Nornicotine

Professional Introduction to (±)-Nornicotine (CAS No. 5746-86-1)

(±)-Nornicotine, with the chemical identifier CAS No. 5746-86-1, is a naturally occurring alkaloid that has garnered significant attention in the field of pharmaceuticals and biochemical research. As a pyridine derivative, it is structurally related to nicotine and is primarily found in certain species of tobacco plants, although it can also be present in trace amounts in other plants. The compound's unique chemical properties and biological activities have made it a subject of extensive study, particularly in the context of potential therapeutic applications.

The significance of (±)-Nornicotine lies in its multifaceted biological effects, which have been explored through various preclinical and clinical investigations. Research has indicated that this compound exhibits properties such as nicotinic acetylcholine receptor (nAChR) modulation, which could have implications for the treatment of neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, studies have suggested that (±)-Nornicotine may possess anti-inflammatory and antioxidant effects, making it a candidate for applications in managing chronic inflammatory conditions and oxidative stress-related pathologies.

In recent years, the pharmacological profile of (±)-Nornicotine has been further elucidated through advanced spectroscopic techniques and molecular modeling studies. These approaches have helped researchers to understand its interaction with biological targets at a molecular level, providing insights into its mechanism of action. For instance, computational studies have demonstrated that (±)-Nornicotine can bind to specific subtypes of nAChRs with high affinity, suggesting its potential as a selective ligand for these receptors. This selectivity is crucial for developing drugs with improved efficacy and reduced side effects.

The therapeutic potential of (±)-Nornicotine has also been explored in the context of addiction research. Nicotine dependence is a major public health issue, and compounds that can modulate nicotine's effects on the brain may offer new strategies for smoking cessation. Preclinical studies have shown that (±)-Nornicotine can attenuate nicotine-seeking behaviors in animal models, indicating its potential as an adjunct therapy for nicotine addiction. Furthermore, its ability to interact with other neurotransmitter systems suggests that it might have broader applications in mental health disorders characterized by impaired dopamine signaling.

From a synthetic chemistry perspective, the development of efficient methodologies for the preparation of (±)-Nornicotine has been an area of active interest. Natural abundance isotopes and chiral resolution techniques have been employed to enhance the purity and enantiomeric excess of the compound, which are critical factors for its pharmacological evaluation. Advances in biocatalysis have also enabled the production of (±)-Nornicotine through enzymatic pathways, offering sustainable alternatives to traditional chemical synthesis.

The role of (±)-Nornicotine in plant defense mechanisms has been another focus of research. As a secondary metabolite, it contributes to the plant's ability to deter herbivores and pathogens. Understanding these ecological roles not only provides insights into plant chemistry but also opens avenues for bio-inspired drug design. By mimicking natural compounds like (±)-Nornicotine, synthetic chemists can develop novel agrochemicals and pharmaceuticals with enhanced environmental compatibility.

Epidemiological studies have also highlighted the potential health benefits associated with exposure to (±)-Nornicotine. Observational research suggests that individuals consuming certain tobacco products rich in this alkaloid may exhibit lower risks of certain cardiovascular diseases. While these findings require further validation through rigorous clinical trials, they underscore the need for comprehensive investigations into the non-nicotinic effects of tobacco alkaloids.

The integration of cutting-edge technologies such as next-generation sequencing and metabolomics has facilitated a deeper understanding of how (±)-Nornicotine interacts with complex biological systems. These high-throughput approaches have revealed novel pathways and interactions that were previously uncharacterized, paving the way for innovative therapeutic strategies. For example, metabolomic analysis has identified biomarkers associated with (±)-Nornicotine-mediated metabolic changes, which could serve as targets for drug development.

The regulatory landscape surrounding the use of (±)-Nornicotine is evolving in response to emerging scientific evidence. Regulatory agencies are increasingly recognizing the importance of natural products like this alkaloid in drug discovery and are streamlining pathways for their approval as therapeutics. This shift reflects a broader trend toward integrating traditional knowledge with modern scientific methodologies to develop safer and more effective medications.

In conclusion, (±)-Nornicotine (CAS No. 5746-86-1) represents a fascinating compound with diverse applications in pharmaceuticals and biochemical research. Its unique chemical properties and biological activities make it a promising candidate for treating neurological disorders, managing chronic diseases, and addressing addiction-related issues. Ongoing research continues to uncover new facets of its potential, ensuring that it remains at the forefront of scientific inquiry in the years to come.